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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
Pigment Yellow 176 (PY 176), a high-performance organic pigment. The information compiled
herein is intended to support research, development, and application-specific evaluations of
this versatile yellow pigment.

Core Physical and Chemical Characteristics

Pigment Yellow 176, identified by CAS Number 90268-24-9 and C.I. Number 21103, is a
disazo pigment known for its brilliant reddish-yellow shade.[1][2][3] It is primarily utilized in
printing inks, particularly offset inks, as well as in paints, coatings, and plastics due to its
favorable performance characteristics.[4][5][6] The pigment's chemical formula is generally
cited as CseH33CIsNeOs, with a corresponding molecular weight of approximately 752.04 g/mol
.[1] However, variations in the reported molecular formula and weight exist across different
suppliers.[2][7]

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of Pigment Yellow 176
powder, compiled from various technical data sheets. These values provide a baseline for
comparing PY 176 with other pigments and for predicting its behavior in various formulations.
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Property Value

Appearance Yellow Powder

C.l. Name Pigment Yellow 176
C.I. Number 21103

CAS Number 90268-24-9

Molecular Formula C36H33CIsNeOs (MOSt common)
Molecular Weight ~752.04 g/mol

Density 1.31-1.6 g/lcm3

Oil Absorption 35 - 50 ml/100g

Heat Resistance 160 - 250 °C
Lightfastness (Full Shade) 6 - 7 (on a scale of 1-8)
pH Value 7.0-8.0

Resistance and Fastness Properties

The resistance of Pigment Yellow 176 to various environmental and chemical factors is critical
for its performance and longevity in different applications. The following table outlines its
fastness properties, typically rated on a scale of 1 to 5 (unless otherwise specified), where 5
indicates excellent resistance and 1 indicates poor resistance.
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Resistance Property Rating (1-5 Scale)
Water Resistance 5

Acid Resistance 4-5

Alkali Resistance 4-5

Ethanol Resistance 4-5

Ester Resistance 4

Benzene Resistance 4

Ketone Resistance 4

Soap Resistance 4

Migration Resistance 5

Interrelation of Physical Properties and Applications

The physical properties of Pigment Yellow 176 are directly linked to its suitability for various
applications. The following diagram illustrates these relationships.
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Logical Relationships of Pigment Yellow 176 Properties

Physical Properties

High Heat Stability

Good Lightfastness
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Fine Particle Size
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Relationship between PY 176 properties and applications.

Experimental Protocols

The accurate determination of the physical properties of Pigment Yellow 176 relies on
standardized experimental methodologies. Below are detailed protocols for key experiments.

Determination of Density

Principle: This method determines the mass of a unit volume of the pigment powder using a
gas pycnometer, which measures the displacement of a known volume of gas by the solid

sample.

Apparatus:
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Gas pycnometer (e.g., Helium pycnometer)

Analytical balance, accurate to 0.1 mg

Sample cell of appropriate volume

Spatula

Procedure:

Calibration: Calibrate the gas pycnometer according to the manufacturer's instructions using
a standard calibration sphere of known volume.

Sample Preparation: Dry the Pigment Yellow 176 powder in an oven at 105°C for 2 hours to
remove any adsorbed moisture. Allow the sample to cool to ambient temperature in a
desiccator.

Measurement: a. Weigh the empty sample cell and record the mass (m_cell). b. Add a
suitable amount of the dried pigment powder to the sample cell, ensuring it is approximately
two-thirds full. c. Weigh the sample cell containing the pigment and record the mass
(m_sample_cell). d. Calculate the mass of the pigment sample (m_pigment = m_sample_cell
- m_cell). e. Place the sample cell in the gas pycnometer and perform the volume
measurement according to the instrument's operating procedure. The instrument will typically
perform a series of gas expansions and pressure measurements to determine the sample
volume (V_pigment).

Calculation: The density (p) of the pigment is calculated using the following formula: p =
m_pigment / V_pigment

Oil Absorption Test

Principle: This method, based on ASTM D281, determines the quantity of linseed oil required to

form a stiff, putty-like paste with a known weight of pigment. This value is indicative of the

pigment's vehicle demand in a formulation.

Apparatus:

Flat, smooth glass plate or marble slab
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Spatula with a stiff blade

Burette or graduated pipette for dispensing oil

Analytical balance

Raw linseed oil

Procedure:

o Sample Preparation: Weigh out 1 gram of the dry Pigment Yellow 176 powder and place it
on the glass plate.

« Titration with Oil: a. Carefully add raw linseed oil drop by drop from the burette onto the
pigment powder. b. After the addition of each few drops, thoroughly incorporate the oil into
the pigment using the spatula. c. Continue adding oil and mixing until a single, coherent
paste is formed that has a stiff, putty-like consistency. The endpoint is reached when the
paste just begins to stick to the glass plate.

o Measurement: Record the volume of linseed oil used (in ml).

o Calculation: The oil absorption is expressed as the number of milliliters of oil required per
100 grams of pigment. Oil Absorption = (Volume of oil used in ml / Weight of pigment in g) *
100

Heat Stability Assessment

Principle: This protocol evaluates the change in color of the pigment when exposed to elevated
temperatures, simulating processing conditions in applications like plastics and coatings.

Apparatus:
o Laboratory oven with precise temperature control
o Heat-resistant sample holders (e.g., aluminum dishes)

o Colorimeter or spectrophotometer for color measurement
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» Control sample of the pigment powder
Procedure:

o Sample Preparation: Place a small, uniform layer of Pigment Yellow 176 powder in two
separate sample holders. One will serve as the control, and the other as the test sample.

o Exposure: a. Place the test sample in the oven preheated to the desired test temperature
(e.g., 160°C, 180°C, 200°C, etc.). b. Maintain the sample at this temperature for a specified
duration (e.g., 30 minutes).

o Color Measurement: a. After the exposure time, remove the test sample from the oven and
allow it to cool to room temperature. b. Using a colorimeter, measure the CIELAB color
coordinates (L, a, b*) of both the control and the heat-treated sample.

» Evaluation: Calculate the total color difference (AE) between the control and the test sample
using the formula: AE = V[(AL)? + (Aa)? + (Ab)?] A higher AE value indicates a greater color
change and lower heat stability at that temperature. The heat stability is often reported as the
maximum temperature at which the AE* remains below a certain threshold (e.g., 3).

This guide provides a foundational understanding of the physical properties of Pigment Yellow
176. For specific applications, it is recommended to conduct further testing and evaluation
within the intended formulation and processing conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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